2-(1H-Imidazol-4-yl)pyridine hydrochloride

• IUPAC Name: 2-(1H-imidazol-5-yl)pyridine;hydrochloride
• InChI: InChI=1S/C8H7N3.ClH/c1-2-4-10-7(3-1)8-5-9-6-11-8;/h1-6H,(H,9,11);1H
• InChI Key: OQOSCHPJAKNWSD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=CN=CN2.Cl
• Molecular Formula: C8H8ClN3
• Molecular Weight: 181.62 g/mol

Description

“2-(1H-Imidazol-4-yl)pyridine hydrochloride” is a chemical compound that contains an imidazole ring fused with a pyridine moiety. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole.

Synthesis Analysis

Imidazole was first synthesized by Heinrich Debus in 1858 and was obtained by the reaction of glyoxal and formaldehyde in ammonia, initially called glyoxaline. This synthesis, despite producing relatively low yields, is still used to create C-substituted imidazoles.

Molecular Structure Analysis

The structure of imidazole has its respective numbering and resonance hybrids. It is a nucleus that is very practical and versatile in its construction/functionalization and can be considered a rich source of chemical diversity.

Chemical Reactions Analysis

Imidazole acts in extremely important processes for the maintenance of living organisms, such as catalysis in enzymatic processes. The collective results of biochemical and biophysical properties foreground their medicinal significance in central nervous system, digestive system, cancer, inflammation, etc.

Physical And Chemical Properties Analysis

The molecular weight of “2-(1H-Imidazol-4-yl)pyridine hydrochloride” is 145.16 g/mol. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

Imidazole-based compounds have the ability to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc.

Future Directions

Imidazole-based compounds are known to play a crucial role in numerous disease conditions. The interest and importance of imidazole-containing analogs in the field of medicinal chemistry is remarkable. Therefore, the development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance.